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Compound of Interest

Compound Name: 3-Thiopheneethanol

Cat. No.: B104103

An In-depth Technical Guide to 3-Thiopheneethanol
Introduction

3-Thiopheneethanol, with the CAS number 13781-67-4, is a significant chemical intermediate
in the fields of pharmaceutical synthesis and materials science.[1][2] Its structure, featuring a
thiophene ring attached to an ethanol group, makes it a valuable building block for a variety of
more complex molecules.[2] This guide provides a comprehensive overview of its chemical and
physical properties, spectroscopic data, synthesis protocols, and key applications, tailored for
researchers, scientists, and professionals in drug development.

Molecular Structure and Properties

3-Thiopheneethanol, also known as 2-(3-Thienyl)ethanol or 3-(2-Hydroxyethyl)thiophene, is a
clear, colorless to yellow-brown liquid at room temperature.[3][4][5]

Molecular Structure:

Molecular Formula: CeHsOS[3][5][6][7]

Molecular Weight: 128.19 g/mol [3][4][6][8]

SMILES string: OCCclccscl

InChl key: YYPNNBPPDFTQFX-UHFFFAOY SA-N[3][7]
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A 2D representation of the molecular structure is as follows:

l».3-Thiopheneethanol structure

Physicochemical Properties

The following table summarizes the key physicochemical properties of 3-Thiopheneethanol.

Property Value Reference

CAS Number 13781-67-4 [31[4]1[5][61[71[8]

EC Number 237-434-7 [6]

MDL Number MFCD00009766 [4][6][8]

Appearance (.Zletdr colorless to yellow-brown BI415]
liquid

Boiling Point 110-111 °C at 14 mmHg [11[31[5]

Density 1.144 g/mL at 25 °C [11[31[5]

Refractive Index (n20/D) 1.552 [11[31[5]

Flash Point 92 °C (197.6 °F) - closed cup [8]

Water Solubilty jsii)ngly soluble (0.059 g/L at GBI

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 3-Thiopheneethanol.
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Spectrum Type Key Data/Reference

Spectra available from ChemicalBook and

1H NMR
PubChem.[8][9]
13C NMR Spectra available from PubChem.[8]
R FTIR, ATR-IR, and Vapor Phase IR spectra are

available on PubChem.[8]

Electron ionization mass spectrum is available

Mass Spectrometr
P Y on the NIST WebBook.[7]

Experimental Protocols

Detailed methodologies for the synthesis of and reactions involving 3-Thiopheneethanol are
critical for its practical application.

1. Synthesis of 3-Thiopheneethanol from 3-Thiopheneacetic acid

This protocol describes the reduction of 3-thiopheneacetic acid to 3-thiopheneethanol using
lithium aluminum hydride (LiAIH4).[5]

o Materials:
o Lithium aluminum hydride (LiAlHa4)
o Tetrahydrofuran (THF)
o 3-Thiopheneacetic acid
o Ethyl acetate (EtOAC)
o Water
o Anhydrous sodium sulfate

o Diatomaceous earth
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e Procedure:

o Add LiAIH4 (4.56 g, 0.12 mol) to 200 mL of THF in a reaction vessel at 0 °C and stir the
mixture.[5]

o Slowly add a solution of 3-thiopheneacetic acid (14.2 g, 0.1 mol) dissolved in 100 mL of
THF dropwise to the LiAlH4 mixture, maintaining the temperature at 0 °C.[5]

o After the addition is complete, continue to stir the reaction mixture at 0 °C for 2 hours.[5]

o To quench the reaction, slowly add 200 mL of EtOAc to the reaction mixture, followed by 5
mL of water.[5]

o Filter the resulting suspension through diatomaceous earth.[5]
o Dry the filtrate with anhydrous sodium sulfate.[5]

o Concentrate the dried filtrate to dryness to obtain 3-thiopheneethanol (12.44 g, 99%
yield).[5]

2. Synthesis of 2-Bromo-3-(2-hydroxyethyl)thiophene from 3-Thiopheneethanol

This protocol details the bromination of 3-thiopheneethanol using N-bromosuccinimide (NBS).
[10]

e Materials:
o 3-Thiopheneethanol (2-(3-thienyl)ethanol)
o Carbon tetrachloride (CCla4)
o N-bromosuccinimide (NBS)

e Procedure:

o In a suitable reaction vessel, dissolve 3-thiopheneethanol (25.0 g, 0.195 mol) in 250 mL
of carbon tetrachloride with stirring.[10]
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[e]

Add N-bromosuccinimide (34.7 g, 0.195 mol) in several portions over a 15-minute period.
[10]

[e]

Stir the mixture at room temperature for one hour.[10]

o

Remove the succinimide by filtration.[10]

[¢]

Concentrate the filtrate in vacuo at room temperature to yield the product, 2-Bromo-3-(2-
hydroxyethyl)thiophene, as a viscous amber oil (40.2 g, 99% vyield).[10]

Workflow and Pathway Visualizations

The following diagrams illustrate the experimental workflows described above.

Start Mat
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Click to download full resolution via product page

Caption: Synthesis of 3-Thiopheneethanol via reduction.

Start Materials:
- 3-Thiopheneethanol
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Caption: Bromination of 3-Thiopheneethanol.

Applications in Research and Drug Development
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3-Thiopheneethanol is a versatile reagent with several important applications:

e Pharmaceutical Intermediate: It is a crucial building block in the synthesis of various active
pharmaceutical ingredients (APIs).[2] Notably, it is used in the production of antiplatelet
drugs such as ticlopidine and clopidogrel.[2][11] The thiophene nucleus is a privileged
scaffold in medicinal chemistry, appearing in numerous FDA-approved drugs.[12]

o Synthesis of Derivatives: It serves as a starting material for a wide range of ether and ester
derivatives.[5] These derivatives are often explored for their own biological activities or used
in further synthetic steps.

o Advanced Materials: 3-Thiopheneethanol is used as a reagent in the synthesis of pH-
responsive near-infrared emitting conjugated polymer nanoparticles.[2][5] These
nanoparticles have potential applications in cellular imaging and controlled drug delivery.[2]

[5]

o Antiviral Research: It has been utilized in the preparation of potent inhibitors of the
respiratory syncytial virus (RSV) RNA polymerase, indicating its potential in the development
of antiviral therapies.[2][5]

In summary, 3-Thiopheneethanol is a key chemical compound with significant utility in both
academic research and industrial applications, particularly in the pharmaceutical sector. Its
versatile reactivity and the biological significance of the thiophene moiety ensure its continued
importance in the development of new medicines and materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. nbinno.com [nbinno.com]
e 2. nbinno.com [nbinno.com]

« 3.rsc.org [rsc.org]

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b104103?utm_src=pdf-body
https://www.nbinno.com/article/pharmaceutical-intermediates/the-crucial-role-of-thiophene-3-ethanol-in-modern-pharmaceutical-synthesis-ns
https://www.nbinno.com/article/pharmaceutical-intermediates/the-crucial-role-of-thiophene-3-ethanol-in-modern-pharmaceutical-synthesis-ns
https://patents.google.com/patent/CN102241662A/en
https://pmc.ncbi.nlm.nih.gov/articles/PMC11588141/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0492744.htm
https://www.benchchem.com/product/b104103?utm_src=pdf-body
https://www.nbinno.com/article/pharmaceutical-intermediates/the-crucial-role-of-thiophene-3-ethanol-in-modern-pharmaceutical-synthesis-ns
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0492744.htm
https://www.nbinno.com/article/pharmaceutical-intermediates/the-crucial-role-of-thiophene-3-ethanol-in-modern-pharmaceutical-synthesis-ns
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0492744.htm
https://www.nbinno.com/article/pharmaceutical-intermediates/the-crucial-role-of-thiophene-3-ethanol-in-modern-pharmaceutical-synthesis-ns
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0492744.htm
https://www.benchchem.com/product/b104103?utm_src=pdf-body
https://www.benchchem.com/product/b104103?utm_src=pdf-custom-synthesis
https://www.nbinno.com/article/pharmaceutical-intermediates/thiophene-3-ethanol-cas-13781-67-4-properties-procurement-sz
https://www.nbinno.com/article/pharmaceutical-intermediates/the-crucial-role-of-thiophene-3-ethanol-in-modern-pharmaceutical-synthesis-ns
https://www.rsc.org/suppdata/c8/nj/c8nj05029e/c8nj05029e1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

4. CN104892567A - 3-thiopheneethanol tubular-type preparation method and device thereof
- Google Patents [patents.google.com]

5. Thiophene-3-ethanol | 13781-67-4 [chemicalbook.com]

6. Synthetic method of thiophene-3-ethanol - Eureka | Patsnap [eureka.patsnap.com]
7. 3-Thiopheneethanol [webbook.nist.gov]

8. Thiophene-3-ethanol | C6H80S | CID 83731 - PubChem [pubchem.ncbi.nim.nih.gov]
9. Thiophene-3-ethanol(13781-67-4) 1H NMR spectrum [chemicalbook.com]

10. prepchem.com [prepchem.com]

11. CN102241662A - Synthetic method of thiophene-3-ethanol - Google Patents
[patents.google.com]

12. Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring
structural insights to discover plausible druggable leads - PMC [pmc.ncbi.nim.nih.gov]

To cite this document: BenchChem. [3-Thiopheneethanol CAS number and molecular
structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b104103#3-thiopheneethanol-cas-number-and-
molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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